Cas no 51154-02-0 (Estr-4-ene-2-t-3,17-diol,diacetate, (2b,3b,17b)- (9CI))

• Product name: Estr-4-ene-2-t-3,17-diol,diacetate, (2b,3b,17b)- (9CI)
• CAS No: 51154-02-0
• MF: C₂₂H₃₂O₄
• MW: 362.495196580887
• CID: 373529
• PubChem ID: 3081499

Estr-4-ene-2-t-3,17-diol,diacetate, (2b,3b,17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Estr-4-ene-2-t-3,17-diol,diacetate, (2b,3b,17b)- (9CI)
• [(2S,3S,8R,9S,10R,13S,14S,17S)-3-acetyloxy-13-methyl-2-tritio-1,2,3,6,7,8,9,10,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] acetate
• 3 beta,17 beta-diacetoxy-4-estrene
• 51154-02-0
• 3beta,17beta-Diacetoxy-4-estrene
• Estr-4-ene-2-t-3,17-diol, diacetate, (2beta,3beta,17beta)-

• Inchi： InChI=1S/C22H32O4/c1-13(23)25-16-5-7-17-15(12-16)4-6-19-18(17)10-11-22(3)20(19)8-9-21(22)26-14(2)24/h12,16-21H,4-11H2,1-3H3/t16-,17-,18+,19+,20-,21-,22-/m0/s1/i5T/t5-,16-,17-,18+,19+,20-,21-,22-
• InChI Key： XAJLLTOCAVCFMD-ADYLLLEXSA-N
• SMILES： CC(=O)OC1CCC2C3CCC4(C(C3CCC2=C1)CCC4OC(=O)C)C

Computed Properties

• Exact Mass: 362.23828375g/mol
• Monoisotopic Mass: 362.23828375g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters